Cas no 42160-40-7 (4-(3,4-dichlorophenyl)butan-2-one)
42160-40-7 structure
Product Name:4-(3,4-dichlorophenyl)butan-2-one
CAS No:42160-40-7
MF:C10H10Cl2O
MW:217.091801166534
CID:2113861
PubChem ID:24261383
Update Time:2025-04-21
4-(3,4-dichlorophenyl)butan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(3,4-dichlorophenyl)-2-Butanone
- 4-(3,4-dichlorophenyl)butan-2-one
- 42160-40-7
- SCHEMBL4718026
- W12660
- SBA16040
- DA-22751
- EN300-65775
- BS-41983
- CS-0035638
- Z406376846
- AKOS009390602
- DTXSID50640551
- MFCD09891026
- RXNXKXOMYIFHQK-UHFFFAOYSA-N
-
- MDL： MFCD09891026
- Inchi： 1S/C10H10Cl2O/c1-7(13)2-3-8-4-5-9(11)10(12)6-8/h4-6H,2-3H2,1H3
- InChI Key： RXNXKXOMYIFHQK-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)CCC(C)=O)Cl
Computed Properties
- Exact Mass: 216.0108703g/mol
- Monoisotopic Mass: 216.0108703g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
4-(3,4-dichlorophenyl)butan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D483145-25mg |
4-(3,4-dichlorophenyl)butan-2-one |
42160-40-7 | 25mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D483145-50mg |
4-(3,4-dichlorophenyl)butan-2-one |
42160-40-7 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | D483145-250mg |
4-(3,4-dichlorophenyl)butan-2-one |
42160-40-7 | 250mg |
$ 365.00 | 2022-06-05 | ||
| eNovation Chemicals LLC | Y1261110-100mg |
4-(3,4-dichlorophenyl)butan-2-one |
42160-40-7 | 95% | 100mg |
$365 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1261110-250mg |
4-(3,4-dichlorophenyl)butan-2-one |
42160-40-7 | 95% | 250mg |
$505 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1261110-1g |
4-(3,4-dichlorophenyl)butan-2-one |
42160-40-7 | 95% | 1g |
$1015 | 2024-06-06 | |
| Enamine | EN300-65775-0.05g |
4-(3,4-dichlorophenyl)butan-2-one |
42160-40-7 | 95.0% | 0.05g |
$152.0 | 2025-02-20 | |
| Enamine | EN300-65775-0.1g |
4-(3,4-dichlorophenyl)butan-2-one |
42160-40-7 | 95.0% | 0.1g |
$227.0 | 2025-02-20 | |
| Enamine | EN300-65775-0.25g |
4-(3,4-dichlorophenyl)butan-2-one |
42160-40-7 | 95.0% | 0.25g |
$323.0 | 2025-02-20 | |
| Enamine | EN300-65775-0.5g |
4-(3,4-dichlorophenyl)butan-2-one |
42160-40-7 | 95.0% | 0.5g |
$510.0 | 2025-02-20 |
4-(3,4-dichlorophenyl)butan-2-one Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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